Pyrisulfoxin B

• Molecular Formula: C13H11N3O2S
• Molecular Weight: 273.31 g/mol
• IUPAC Name: 4-methoxy-3-methylsulfinyl-6-pyridin-2-ylpyridine-2-carbonitrile
• InChI: InChI=1S/C13H11N3O2S/c1-18-12-7-10(9-5-3-4-6-15-9)16-11(8-14)13(12)19(2)17/h3-7H,1-2H3
• InChI Key: CEEFKOCHZZDNPV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC(=C1S(=O)C)C#N)C2=CC=CC=N2
• synonyms: pyrisulfoxin B

Description

Pyrisulfoxin B is a natural product found in Streptomyces californicus and Streptomyces with data available.

Scientific Research Applications

Herbicide Development and Agricultural Applications

Pyrisulfoxin B has been primarily researched in the context of herbicide development and agricultural applications. Key findings include:

• Pre-emergence Herbicide Efficacy : Pyroxasulfone, a related compound, has shown effectiveness as a pre-emergence herbicide in crops like wheat, corn, and soybean. It inhibits the biosynthesis of very-long-chain fatty acids in plants, proving efficacious against various grass and broadleaf weeds at lower application rates compared to other commercial herbicides (Nakatani et al., 2016).
• Control of Bromus diandrus : Studies have investigated the effectiveness of pyroxasulfone in controlling Bromus diandrus in wheat crops. When combined with other herbicides like triallate, pyroxasulfone exhibited significant control of this weed, resulting in higher grain yields (Kleemann et al., 2016).
• Weed Control in Sweet Corn : Tolerance of various sweet corn hybrids to pyroxasulfone was studied, demonstrating minimal crop injury and no significant reduction in crop yield, indicating its safety for use in sweet corn weed management (Sikkema et al., 2008).

Cytotoxicity and Potential Medical Applications

• Cytotoxicity against Cancer Cell Lines : Pyrisulfoxins, particularly pyrisulfoxin D, displayed significant cytotoxicity against a range of cancer cell lines. This indicates potential applications in cancer research and treatment (Du et al., 2020).

Resistance and Sustainability

• Potential for Resistance Evolution : Research has been conducted to understand the potential for resistance evolution to pyroxasulfone. Studies indicate that persistent low-dose use can lead to herbicide resistance in certain weed populations, emphasizing the need for effective stewardship programs (Busi et al., 2012).

Environmental and Safety Considerations

• Pyrite Nanoparticles in Environmental Applications : While not directly related to pyrisulfoxin B, studies on pyrite nanoparticles derived from mine waste for the activation of persulfates indicate a broader context of research in environmental safety and waste management. This demonstrates the diverse applications and considerations in the field of agricultural chemistry (Rahimi et al., 2020).